Cas no 2418729-10-7 (tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate)

• Product Name: tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate
• CAS No: 2418729-10-7
• MF: C₂₈H₂₇NO₅
• MW: 457.517688035965
• CID: 5680391
• PubChem ID: 165775468
• Update Time: 2025-06-14

tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418729-10-7
• tert-butyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-formyl-2-methylbenzoate
• EN300-26629195
• tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate

• Inchi： 1S/C28H27NO5/c1-17-18(15-30)13-19(14-24(17)26(31)34-28(2,3)4)29-27(32)33-16-25-22-11-7-5-9-20(22)21-10-6-8-12-23(21)25/h5-15,25H,16H2,1-4H3,(H,29,32)
• InChI Key： NVJSVKOCJNBXRM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=O)C(C)=C(C(=O)OC(C)(C)C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.18892296g/mol
• Monoisotopic Mass: 457.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate

Comprehensive Overview of tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate (CAS No. 2418729-10-7)

The compound tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate (CAS No. 2418729-10-7) is a highly specialized chemical intermediate with significant applications in organic synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tert-butyl ester moiety, makes it a valuable building block for peptide synthesis and drug development. Researchers and industry professionals often seek this compound for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group is widely used for temporary amine protection.

In recent years, the demand for tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate has grown alongside advancements in bioconjugation and proteomics. The compound's aldehyde functional group enables selective reactions with hydrazines or hydroxylamines, making it useful for labeling biomolecules. This property aligns with the rising interest in click chemistry and site-specific modifications, which are critical for developing targeted therapies and diagnostic tools. As such, CAS No. 2418729-10-7 is frequently referenced in studies exploring antibody-drug conjugates (ADCs) and fluorescent probes.

The synthesis and handling of tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate require expertise in protective group chemistry. The Fmoc group is selectively removable under mild basic conditions, while the tert-butyl ester offers stability under acidic environments. This dual functionality is particularly advantageous in multi-step organic transformations, a topic frequently searched by chemists optimizing reaction sequences. Furthermore, the compound's methyl-substituted aromatic ring contributes to its steric and electronic properties, influencing its reactivity in cross-coupling reactions.

From an industrial perspective, CAS No. 2418729-10-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly interested in minimizing waste and improving atom economy, and this compound's efficient deprotection steps align with these goals. Additionally, its applications in high-throughput screening and combinatorial chemistry make it relevant to pharmaceutical companies focusing on drug discovery pipelines. The compound's versatility also extends to material science, where it serves as a precursor for functionalized polymers.

Quality control and analytical characterization of tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structure. These methods are frequently searched by quality assurance professionals and synthetic chemists, highlighting the compound's importance in good manufacturing practices (GMP) compliance. Moreover, the rise of AI-assisted retrosynthesis tools has sparked interest in how such platforms predict routes for complex intermediates like this one.

In summary, tert-butyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-formyl-2-methylbenzoate (CAS No. 2418729-10-7) is a multifaceted compound bridging organic chemistry, pharmacology, and materials science. Its unique structural features and reactivity profile continue to inspire innovations in bioconjugation techniques and therapeutic agent design, ensuring its relevance in cutting-edge scientific endeavors.